Cas no 1251560-26-5 (N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide)
N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide
- N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide
- F5596-1334
- VU0648369-1
- 1251560-26-5
- AKOS024514940
- N-(2-chlorobenzyl)-2-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide
-
- Inchi: 1S/C19H23ClN4O2/c20-16-4-2-1-3-15(16)11-21-17(25)12-24-9-7-14(8-10-24)19-23-22-18(26-19)13-5-6-13/h1-4,13-14H,5-12H2,(H,21,25)
- InChI Key: VYFOIRYMAVHCNW-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1Cl)(=O)CN1CCC(C2=NN=C(C3CC3)O2)CC1
Computed Properties
- Exact Mass: 374.1509537g/mol
- Monoisotopic Mass: 374.1509537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 71.3Ų
N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5596-1334-2μmol |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-5μmol |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-10μmol |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-20μmol |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-1mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-2mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-3mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-4mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-5mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5596-1334-10mg |
N-[(2-chlorophenyl)methyl]-2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide |
1251560-26-5 | 10mg |
$118.5 | 2023-09-09 |
N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide
N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide: A Comprehensive Overview
The compound with CAS No. 1251560-26-5, known as N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and potential applications of this compound.
Structural Analysis and Synthesis
The molecular structure of N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-y acetamide is characterized by a complex arrangement of functional groups. The presence of a piperidine ring, an oxadiazole moiety, and a chlorophenyl group contributes to its unique chemical properties. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through diverse mechanisms.
The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, cyclization, and acylation reactions. Researchers have optimized these steps to achieve high yields and purity. For instance, the formation of the oxadiazole ring is typically achieved through the reaction of a diamine with carbon disulfide or other sulfur-containing reagents under specific conditions. The incorporation of the cyclopropyl group adds further complexity to the molecule, enhancing its stability and bioavailability.
Pharmacological Activities and Biological Applications
Recent advancements in pharmacological research have revealed that N-(2-chlorophenyl)methyl...acetamide exhibits potent biological activities. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, this compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.
One of the most intriguing aspects of this compound is its ability to modulate ion channels. Research published in 2023 highlights its role in regulating voltage-gated sodium channels, which are critical targets for treating neurological disorders such as epilepsy and chronic pain. The chlorophenyl group plays a significant role in enhancing the compound's lipophilicity, thereby improving its ability to cross cellular membranes.
Applications in Material Science
Beyond pharmacology, N-(2-chlorophenyl)methyl...acetamide has found applications in material science due to its unique electronic properties. The oxadiazole moiety contributes to the compound's ability to act as a semiconductor material. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and flexible electronics, where its stability under thermal and mechanical stress is highly advantageous.
Moreover, the cyclopropyl group enhances the mechanical strength of polymers when incorporated into polymer matrices. This property makes it a valuable additive in high-performance materials used in aerospace and automotive industries.
Conclusion
In summary, N-(2-chlorophenyl)methyl...acetamide (CAS No. 1251560-26-) is a versatile compound with multifaceted applications across various scientific domains. Its unique structural features make it an attractive candidate for drug discovery and material innovation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.
1251560-26-5 (N-(2-chlorophenyl)methyl-2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)